Ethyl 4-[[2-[[5-(adamantane-1-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[5-(adamantane-1-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C24H28N4O4S2/c1-2-32-20(30)17-3-5-18(6-4-17)25-19(29)13-33-23-28-27-22(34-23)26-21(31)24-10-14-7-15(11-24)9-16(8-14)12-24/h3-6,14-16H,2,7-13H2,1H3,(H,25,29)(H,26,27,31)
• InChI Key: JLUWZUCEEDNTJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C24H28N4O4S2
• Molecular Weight: 500.6 g/mol

Description

Ethyl 4-[[2-[[5-(adamantane-1-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate is a useful research compound. Its molecular formula is C24H28N4O4S2 and its molecular weight is 500.63. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-[[2-[[5-(adamantane-1-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-[[2-[[5-(adamantane-1-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Unsaturated Adamantane Derivatives

Unsaturated adamantane derivatives are of significant interest due to their reactivity and potential as precursors for various functional materials. .

Development of Bioactive Compounds

The adamantane moiety is known for its bioactivity, and incorporating it into thiadiazole frameworks can lead to the development of new pharmaceuticals. .

Quantum-Chemical Calculations

The electronic structure of adamantane derivatives is a subject of interest in quantum chemistry. .

Catalytic Transformations

Adamantane derivatives are also explored for their catalytic properties. .

Polymerization Reactions

The compound’s reactive sites make it a potential monomer for polymerization reactions. .

Nanodiamond-Based Materials

Given the interest in nanodiamonds and diamondoids, this compound could be utilized in the creation of new materials based on synthetic nanodiamonds. .

Mechanism of Action

Target of Action

It is known that thiadiazole derivatives, which this compound is a part of, have a broad spectrum of biological activities and can interact strongly with various biological targets .

Mode of Action

The mesoionic character of the thiadiazole ring allows thiadiazole-containing compounds to cross cellular membranes and interact strongly with biological targets . This interaction can lead to various changes in the cellular environment, depending on the specific targets involved.

Biochemical Pathways

Thiadiazole derivatives are known to exert a broad spectrum of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Due to the mesoionic nature of thiadiazoles, these compounds are able to cross cellular membranes, suggesting good bioavailability .

Result of Action

Thiadiazole derivatives are known to display anticancer activities in various in vitro and in vivo models , suggesting that this compound may have similar effects.